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Compound of Interest

Compound Name: m-Cresol, 6-heptyl-

Cat. No.: B1675969

A focus on m-Cresol and its derivatives in organic synthesis, with a special note on the
absence of specific data for 6-heptyl-m-cresol.

Introduction

m-Cresol and its substituted analogues are valuable chemical intermediates in the synthesis of
a wide array of commercially important molecules, ranging from pharmaceuticals and
agrochemicals to dyes and polymers.[1][2][3][4][5] These phenolic compounds serve as
versatile building blocks due to the reactivity of the aromatic ring and the hydroxyl group.[6]
This document provides an overview of the applications of m-cresol and its derivatives as
chemical intermediates, with a focus on their role in the development of new chemical entities.
It is important to note that a comprehensive search of the scientific literature did not yield
specific information regarding the use of 6-heptyl-m-cresol as a chemical intermediate.
Therefore, the following application notes and protocols are based on the broader class of m-
cresol derivatives.

I. General Applications of m-Cresol Derivatives

m-Cresol and its derivatives are precursors to a multitude of chemical products. The strategic
placement of functional groups on the cresol ring allows for diverse chemical transformations,
leading to a variety of end products.

Table 1: Major Product Classes Derived from m-Cresol and its Derivatives
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Product Class Specific Examples Reference

) Fenitrothion, Fenthion,
Agrochemicals _ [2][4]
Permethrin

Thymol, Amylmetacresol,
Pharmaceuticals Bevantolol, Tolimidone, [21[5][71[8]

Levofloxacin precursors

) Hair dye couplers (e.g., 6-
Dyes and Pigments ) [9][10]
amino-m-cresol)

Polymers and Resins Phenolic resins, Plasticizers [11[3114]
Antioxidants 3-methyl-6-t-butylphenol [7]
Disinfectants Chloro-m-cresol [5]

Il. Key Chemical Transformations

The utility of m-cresol derivatives as chemical intermediates stems from their reactivity in
several key organic reactions. The hydroxyl group can undergo etherification and esterification,
while the aromatic ring is susceptible to electrophilic substitution reactions such as nitration,
halogenation, and Friedel-Crafts alkylation and acylation.

A. Nitration of m-Cresol

Nitration is a common first step to introduce a nitro group onto the cresol ring, which can then
be further transformed, for instance, by reduction to an amino group. 6-Nitro-m-cresol is a key
intermediate in the synthesis of various compounds, including precursors for the antibiotic
levofloxacin.[8]

Experimental Protocol: General Procedure for the Nitration of m-Cresol

Disclaimer: This is a generalized protocol and requires optimization for specific substrates and
scales. Appropriate safety precautions must be taken when handling strong acids.

e Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel,
and a thermometer, place m-cresol dissolved in a suitable solvent (e.g., glacial acetic acid).
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e Cooling: Cool the flask in an ice-water bath to 0-5 °C.

» Addition of Nitrating Agent: Slowly add a nitrating mixture (e.g., a mixture of concentrated
nitric acid and concentrated sulfuric acid) dropwise from the dropping funnel, ensuring the
temperature does not exceed 10 °C.

» Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, pour the reaction mixture onto crushed ice. The solid
product that precipitates is collected by filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanaol).

Table 2: Representative Data for Nitration of m-Cresol

Reactant Product Reagents Typical Yield Reference

m-Cresol 6-Nitro-m-cresol HNOs, H2S0a4 Not specified [8]

B. Amination of m-Cresol Derivatives

The amino group is another crucial functional group that can be introduced onto the cresol ring,
often through the reduction of a nitro group. 6-Amino-m-cresol, for example, is used as a
coupler in oxidative hair dye formulations.[9][10]

Experimental Protocol: General Procedure for the Reduction of a Nitro-Cresol

Disclaimer: This is a generalized protocol. The choice of reducing agent and reaction
conditions depends on the specific substrate. Catalytic hydrogenation is a common method.

o Reaction Setup: In a hydrogenation vessel, dissolve the nitro-cresol derivative in a suitable
solvent (e.g., ethanol, ethyl acetate).

o Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst (e.g., 10% Palladium
on carbon).
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e Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure.

e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the uptake of
hydrogen and the progress of the reaction by TLC.

e Workup: Once the reaction is complete, carefully filter off the catalyst.

 Purification: Remove the solvent under reduced pressure to obtain the crude amino-cresol,
which can be further purified if necessary.

lll. Visualization of Synthetic Pathways

The following diagrams illustrate the role of m-cresol derivatives as key intermediates in multi-

step syntheses.
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Caption: Synthetic pathway from m-cresol to key intermediates.
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Caption: General workflow for utilizing m-cresol derivatives.

IV. Conclusion

While specific data on 6-heptyl-m-cresol as a chemical intermediate is not currently available in
the public domain, the broader family of m-cresol derivatives represents a cornerstone of the
chemical industry. Their versatility in undergoing a range of chemical transformations makes
them indispensable starting materials for the synthesis of a diverse array of valuable products.
The protocols and pathways described herein provide a foundational understanding for
researchers and drug development professionals interested in leveraging the synthetic
potential of this important class of phenolic compounds. Further research into the synthesis
and application of novel derivatives, such as 6-heptyl-m-cresol, could unlock new chemical
entities with unique properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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